Cas no 754980-61-5 (1,3,5-Triazine, 2,4,6-tris([1,1':4',1''-terphenyl]-4-yl)-)

• Product Name: 1,3,5-Triazine, 2,4,6-tris([1,1':4',1''-terphenyl]-4-yl)-
• CAS No: 754980-61-5
• MF: C₅₇H₃₉N₃
• MW: 765.939673662186
• CID: 539453
• PubChem ID: 54591239
• Update Time: 2025-04-19

1,3,5-Triazine, 2,4,6-tris([1,1':4',1''-terphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris([1,1':4',1''-terphenyl]-4-yl)-
• 2,4,6-tris[4-(4-phenylphenyl)phenyl]-1,3,5-triazine
• DTXSID80712371
• 754980-61-5
• SCHEMBL338622
• 2,4,6-Tri([1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-yl)-1,3,5-triazine

• Inchi： 1S/C57H39N3/c1-4-10-40(11-5-1)43-16-22-46(23-17-43)49-28-34-52(35-29-49)55-58-56(53-36-30-50(31-37-53)47-24-18-44(19-25-47)41-12-6-2-7-13-41)60-57(59-55)54-38-32-51(33-39-54)48-26-20-45(21-27-48)42-14-8-3-9-15-42/h1-39H
• InChI Key： IOSKNGFAHYYCNX-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=CC=2)C2C=CC(C3C=CC=CC=3)=CC=2)=NC(C2C=CC(=CC=2)C2C=CC(C3C=CC=CC=3)=CC=2)=NC=1C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 765.31467
• Monoisotopic Mass: 765.314398257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67